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Principle and Application
The spectrophotometric determination of hexavalent chromium [Cr(VI)] using 1,5-

diphenylcarbazide (DPC) is a highly sensitive and selective method widely employed for

environmental monitoring and industrial quality control. The toxicity of chromium is highly

dependent on its oxidation state; Cr(VI) is a potent toxin and carcinogen, whereas trivalent

chromium [Cr(III)] is a micronutrient.[1] This method allows for the specific quantification of the

hazardous Cr(VI) species.

The chemical principle involves a two-step reaction in a strong acidic medium (pH ≈ 1.0).[1][2]

[3] First, Cr(VI) oxidizes 1,5-diphenylcarbazide (DPC) to 1,5-diphenylcarbazone (DPCO),

during which Cr(VI) is reduced to Cr(III).[2][4][5] Subsequently, the newly formed Cr(III) ions

react with the 1,5-diphenylcarbazone to form a stable, intensely colored magenta-violet

complex.[2][4][6] The absorbance of this complex is measured at its maximum wavelength

(λmax) of approximately 540 nm.[1][2][3] The color intensity is directly proportional to the initial

concentration of Cr(VI) in the sample, adhering to the Beer-Lambert law within a specific

concentration range.[4][7]

This method is specific for Cr(VI), as Cr(III) does not react with DPC.[4][8] To determine the

total chromium concentration, any Cr(III) present in the sample must first be oxidized to Cr(VI)
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using an oxidizing agent such as potassium permanganate or ammonium persulfate.[1][9] The

Cr(III) concentration can then be calculated by subtracting the initial Cr(VI) concentration from

the total chromium concentration.[1]

Quantitative Data Summary
The following table summarizes key quantitative parameters for the spectrophotometric

determination of Cr(VI) using 1,5-diphenylcarbazone.

Parameter Typical Value / Range Notes

Maximum Wavelength (λmax) 540 - 543 nm

The peak absorbance

wavelength for the Cr(III)-

DPCO complex.[1][2][6]

Optimal pH ~1.0

A strongly acidic environment

is required for the reaction.[1]

[2][3]

Linearity Range 0.03 - 3.0 mg/L

The range can vary based on

specific protocol and

instrument path length.[6][7]

[10]

Limit of Detection (LOD) 0.02 - 0.2 mg/L

Can be lowered significantly

with preconcentration

techniques.[2][5][6]

Molar Absorptivity
High (e.g., 4.2 × 10⁵

L·mol⁻¹·cm⁻¹)

Indicates the high sensitivity of

the method, especially with

enrichment.[11]

Color Development Time 5 - 15 minutes

The colored complex forms

rapidly and is stable for a

limited time.[1][2][7]

Common Interferences
Iron (Fe³⁺), Copper (Cu²⁺),

Nickel (Ni²⁺)

Fe(III) is a significant

interferent but can be masked

with agents like NaF.[1][3][12]
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Chemical Reaction and Experimental Workflow
The diagrams below illustrate the chemical reaction pathway and the general experimental

workflow for this analytical method.

Chemical Reaction Pathway

Step 1: Redox Reaction
Step 2: Complexation

Cr(VI)

+
oxidizes

1,5-Diphenylcarbazide
(Colorless)

Cr(III)

1,5-Diphenylcarbazone

+

forms complex with

[Cr(III)-DPCO] Complex
(Intense Violet Color)

Click to download full resolution via product page

Caption: Chemical reaction pathway for Cr(VI) detection.
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General Experimental Workflow

Start: Sample Collection

1. Sample Preparation
- Filtration (if needed)

- Acidification (e.g., H₂SO₄)

Optional: Oxidation Step
(for Total Chromium Analysis)

- Add Oxidant (e.g., KMnO₄) & Heat

2. Reagent Addition
- Add 1,5-Diphenylcarbazide Solution

3. Color Development
- Incubate for 5-15 minutes

4. Spectrophotometric Measurement
- Measure Absorbance at ~540 nm

5. Data Analysis
- Plot Standard Curve

- Calculate Cr(VI) Concentration

End: Report Results

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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